4-Butoxybenzamide
Overview
Description
4-Butoxybenzamide is a useful research compound. Its molecular formula is C11H15NO2 and its molecular weight is 193.24 g/mol. The purity is usually 95%.
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Scientific Research Applications
Solvolysis and Mutagenesis
- Solvolysis and Nitrenium Ion Formation : 4-Butoxybenzamide derivatives undergo acid-catalyzed solvolysis, leading to nitrenium ion formation. This process correlates with mutagenicity levels, suggesting a role in mutagenesis research (Campbell, Glover, & Rowbottom, 1990).
Chemical Synthesis and Kinetics
- Ultrasound-Assisted Synthesis : The synthesis of 1-butoxy-4-nitrobenzene, related to this compound, was enhanced using ultrasonic conditions and a multi-site phase-transfer catalyst, suggesting applications in chemical synthesis (Harikumar & Rajendran, 2014).
Cancer Research
- Tumor Proliferation Assessment : A study involving N-(4-(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)butyl)-2-(2-18F-fluoroethoxy)-5-methylbenzamide (related to this compound) evaluated its potential in assessing tumor proliferation via PET imaging, showing significant correlations with tumor growth markers (Dehdashti et al., 2013).
Agricultural Applications
- Activity Against Rice Blast : Certain 4-tent-butylbenzamides, structurally similar to this compound, demonstrated preventive activity against rice blast, indicating potential agricultural applications (Ito et al., 2010).
Dermatological Studies
- Hydrolysis by Skin Microsomes : Parabens, including butylparaben (structurally related to this compound), are hydrolyzed by dermal carboxylesterases to 4-hydroxybenzoic acid. This study highlights the importance in dermatological research and cosmetic applications (Jewell et al., 2007).
Photocatalysis
- Photocatalytic Degradation Studies : this compound derivatives are studied for their role in enhancing the photocatalytic degradation of environmental contaminants, suggesting applications in environmental science (Torimoto et al., 1996).
Neuropharmacology
- Muscarinic ACh Receptor Antagonists : Derivatives of 4-butyloxybenzamide have been developed as long-acting antagonists of muscarinic ACh receptors, indicating potential applications in neuropharmacology and treatment of neurological disorders (Randáková et al., 2018).
Polyimide Synthesis
- Aromatic Polyimides Synthesis : Novel aromatic polyimides, including those derived from this compound, have been synthesized and characterized, suggesting their potential use in material science (Butt et al., 2005).
Safety and Hazards
Properties
IUPAC Name |
4-butoxybenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO2/c1-2-3-8-14-10-6-4-9(5-7-10)11(12)13/h4-7H,2-3,8H2,1H3,(H2,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FGVYXJOVJVWXQQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=CC=C(C=C1)C(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60401771 |
Source
|
| Record name | 4-butoxybenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60401771 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
73258-87-4 |
Source
|
| Record name | 4-Butoxybenzamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=73258-87-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-butoxybenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60401771 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Benzamide, 4-butoxy | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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